Cas no 1803598-93-7 (2-amino-2-(4-bromo-3-fluorophenyl)ethan-1-ol hydrochloride)

• Product Name: 2-amino-2-(4-bromo-3-fluorophenyl)ethan-1-ol hydrochloride
• CAS No: 1803598-93-7
• MF: C₈H₁₀BrClFNO
• MW: 270.526504039764
• MDL: MFCD28954339
• CID: 4617258
• PubChem ID: 119031904
• Update Time: 2025-06-27

2-amino-2-(4-bromo-3-fluorophenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(4-BROMO-3-FLUOROPHENYL)ETHAN-1-OL HCL
• MFCD28954339
• 2-AMINO-2-(4-BROMO-3-FLUOROPHENYL)ETHAN-1-OLHCL
• 2-amino-2-(4-bromo-3-fluorophenyl)ethanol;hydrochloride
• Z2205958451
• AKOS030757364
• 1803598-93-7
• N13090
• EN300-220328
• 2-amino-2-(4-bromo-3-fluorophenyl)ethan-1-ol hydrochloride

• MDL： MFCD28954339
• Inchi： 1S/C8H9BrFNO.ClH/c9-6-2-1-5(3-7(6)10)8(11)4-12;/h1-3,8,12H,4,11H2;1H
• InChI Key： RFACXQJPNILFDS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(CO)N.Cl

Computed Properties

• Exact Mass: 268.96183g/mol
• Monoisotopic Mass: 268.96183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(4-bromo-3-fluorophenyl)ethan-1-ol hydrochloride

2-Amino-2-(4-Bromo-3-Fluorophenyl)Ethan-1-Ol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1803598-93-7, known as 2-amino-2-(4-bromo-3-fluorophenyl)ethan-1-ol hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group, a hydroxyl group, and a bromo-fluorophenyl substituent, making it a versatile building block for various applications.

Structural Analysis: The molecule's core structure consists of a central ethan-1-ol backbone, with an amino group attached to the second carbon atom. The phenyl ring is substituted with bromine at the para position and fluorine at the meta position, introducing electronic and steric effects that influence its reactivity and biological activity. The hydrochloride salt form suggests that this compound is often used in its protonated state, which may enhance its solubility and stability under certain conditions.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of 2-amino-2-(4-bromo-3-fluorophenyl)ethan-1-ol hydrochloride. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity levels. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm the compound's structure and purity.

Biological Activity: This compound has shown promising biological activity in preclinical studies. It exhibits selective inhibition against certain enzymes involved in metabolic pathways, making it a potential candidate for drug development in the treatment of metabolic disorders. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research.

Applications in Materials Science: Beyond its biological applications, 2-amino-2-(4-bromo-3-fluorophenyl)ethan-1-ol hydrochloride has found utility in materials science as a precursor for advanced polymers and coatings. Its functional groups enable it to participate in polymerization reactions, leading to materials with tailored properties such as improved adhesion and thermal stability.

Safety Considerations: While handling this compound, it is essential to adhere to standard laboratory safety protocols due to its chemical reactivity. Proper ventilation, protective equipment, and waste management practices should be implemented to ensure a safe working environment.

Future Directions: Ongoing research aims to explore the full potential of 2-amino-2-(4-bromo-3-fluorophenyl)ethan-1-ol hydrochloride in diverse fields. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications and improve its efficiency in existing processes.